![molecular formula C19H17FN4O2S B2772445 2-((4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide CAS No. 1251695-23-4](/img/structure/B2772445.png)
2-((4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide
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Description
2-((4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H17FN4O2S and its molecular weight is 384.43. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
- Research on related compounds has shown promising results in the field of anticancer activity. For instance, novel fluoro-substituted benzo[b]pyran derivatives have been synthesized and tested against various human cancer cell lines (lung, breast, and CNS cancer), showing anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).
- Another study synthesized pyridine linked thiazole derivatives, which demonstrated promising anticancer activity against breast cancer (MCF-7) and liver carcinoma (HepG2) cell lines, highlighting the potential for further investigation into their therapeutic applications (Alqahtani & Bayazeed, 2020).
Antimicrobial Activity
- Derivatives of 2-mercapto-5-phenyl-1,3,4-oxadiazole, condensed with phenyl acetamide derivatives possessing a fluorine atom, have been evaluated for antimicrobial properties. The study found that compounds with a maximum number of fluorine atoms showed the highest potency against a broad panel of bacterial and fungal strains, suggesting the importance of fluorine atoms in enhancing antimicrobial properties (Parikh & Joshi, 2014).
Insecticidal Activity
- Research into new heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, has led to the synthesis of compounds with potential insecticidal properties. This work underlines the diverse applicability of such compounds beyond human health, into agricultural pest control (Fadda et al., 2017).
Anti-inflammatory Activity
- Substituted 1,3,4-oxadiazoles have been synthesized and evaluated for their anti-inflammatory activity. The study showcases the potential of these compounds in the development of new anti-inflammatory agents, providing a foundation for further pharmacological exploration (Nargund et al., 1994).
Properties
IUPAC Name |
2-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-(3-fluoro-4-methylphenyl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H17FN4O2S/c1-11-2-5-14(9-15(11)20)22-16(25)10-27-17-8-13(6-7-21-17)19-23-18(24-26-19)12-3-4-12/h2,5-9,12H,3-4,10H2,1H3,(H,22,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZUNPJVYHXRIPK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CC(=C2)C3=NC(=NO3)C4CC4)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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